Cas no 2229407-06-9 (3-amino-2-(pyrimidin-2-yl)propanoic acid)

• Product Name: 3-amino-2-(pyrimidin-2-yl)propanoic acid
• CAS No: 2229407-06-9
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6056508
• PubChem ID: 165971767
• Update Time: 2025-07-19

3-amino-2-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyrimidin-2-yl)propanoic acid
• 2229407-06-9
• EN300-1766628

• Inchi： 1S/C7H9N3O2/c8-4-5(7(11)12)6-9-2-1-3-10-6/h1-3,5H,4,8H2,(H,11,12)
• InChI Key： IHLATFSTBZVHPF-UHFFFAOYSA-N
• SMILES： OC(C(C1N=CC=CN=1)CN)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-amino-2-(pyrimidin-2-yl)propanoic acid

Research Brief on 3-amino-2-(pyrimidin-2-yl)propanoic acid (CAS: 2229407-06-9): Recent Advances and Applications

3-amino-2-(pyrimidin-2-yl)propanoic acid (CAS: 2229407-06-9) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine moiety and amino acid backbone, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions. Its unique structural features make it a promising candidate for targeting various biological pathways, including those involved in inflammation, cancer, and infectious diseases.

One of the key areas of research involving 3-amino-2-(pyrimidin-2-yl)propanoic acid is its role as a precursor in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. Recent work has demonstrated that derivatives of this compound can effectively inhibit proteases and kinases, which are critical targets in the treatment of diseases such as HIV and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in designing selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in drug discovery, 3-amino-2-(pyrimidin-2-yl)propanoic acid has also been investigated for its potential in chemical biology tools. Researchers have utilized this compound to develop fluorescent probes and affinity labels for studying enzyme mechanisms and protein interactions. A recent preprint on bioRxiv described the synthesis of a novel fluorescent derivative that enables real-time monitoring of enzymatic activity in live cells. This advancement opens new avenues for understanding cellular processes and screening for therapeutic compounds.

The synthetic accessibility of 3-amino-2-(pyrimidin-2-yl)propanoic acid has also been a focus of recent research. Innovations in catalytic methods and green chemistry have led to more efficient and sustainable routes for its production. A 2024 study in Organic Letters reported a one-pot synthesis strategy using biocatalysis, which significantly reduces waste and improves yield. These developments are critical for scaling up production and facilitating its broader application in pharmaceutical research.

Looking ahead, the potential of 3-amino-2-(pyrimidin-2-yl)propanoic acid in personalized medicine and targeted therapies is particularly exciting. Its modular structure allows for easy modification, enabling the design of compounds tailored to specific genetic or metabolic profiles. Ongoing clinical trials are evaluating its derivatives as potential treatments for rare genetic disorders and resistant infections. As research continues to uncover new applications, this compound is poised to play a pivotal role in the next generation of therapeutics.